Cas no 50822-99-6 (2-(4-methoxyphenyl)-N,N,N-trimethylethanaminium chloride)

• Product Name: 2-(4-methoxyphenyl)-N,N,N-trimethylethanaminium chloride
• CAS No: 50822-99-6
• MF: C₁₂H₂₀ClNO
• MW: 229.746302604675
• CID: 1572907
• PubChem ID: 6452266
• Update Time: 2025-04-21

2-(4-methoxyphenyl)-N,N,N-trimethylethanaminium chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N,N,N-trimethylethanaminium chloride
• 2-(4-methoxyphenyl)ethyl-trimethylazanium,chloride
• 50822-99-6
• DTXSID10965055
• Benzeneethanaminium, 4-methoxy-N,N,N-trimethyl-, chloride
• ortho-methylcandicine chloride
• 2-(4-Methoxyphenyl)-N,N,N-trimethylethan-1-aminium chloride
• CHEMBL501773
• 4-Methoxy-N,N,N-trimethylbenzeneethanaminium chloride

• Inchi： 1S/C12H20NO.ClH/c1-13(2,3)10-9-11-5-7-12(14-4)8-6-11;/h5-8H,9-10H2,1-4H3;1H/q+1;/p-1
• InChI Key： NUXZNOMKLWQSNZ-UHFFFAOYSA-M
• SMILES： [Cl-].O(C)C1C=CC(=CC=1)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 208.9669
• Monoisotopic Mass: 229.123342
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• PSA: 9.23